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Compound of Interest

Compound Name: Avibactam sodium hydrate

Cat. No.: B1149929 Get Quote

Technical Support Center: Avibactam Sodium
Hydrate
Welcome to the technical support center for Avibactam sodium hydrate. This resource is

designed to assist researchers, scientists, and drug development professionals in overcoming

common challenges encountered during the experimental use of Avibactam sodium hydrate,

with a focus on improving its solubility and ensuring successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is Avibactam sodium hydrate and what is its primary mechanism of action?

A1: Avibactam sodium hydrate is a non-β-lactam β-lactamase inhibitor.[1][2][3] Its primary

mechanism of action is the covalent, reversible inhibition of a wide range of serine β-

lactamases, including Ambler Class A, Class C, and some Class D enzymes.[1][2] By inhibiting

these enzymes, Avibactam protects β-lactam antibiotics from degradation by resistant bacteria.

The inhibition process involves the formation of a stable, covalent acyl-enzyme intermediate,

which subsequently undergoes slow, reversible deacylation, regenerating the active enzyme

and inhibitor.[2]

Q2: In which solvents is Avibactam sodium hydrate soluble?
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A2: Avibactam sodium hydrate exhibits good solubility in aqueous solutions. Specific

solubility data from various suppliers is summarized in the table below. It is also soluble in

organic solvents like DMSO and dimethylformamide (DMF).[4]

Q3: How should I store Avibactam sodium hydrate powder and its solutions?

A3: The solid powder should be stored at -20°C for long-term stability.[4] Stock solutions in

DMSO can be stored at -80°C for up to one year.[5] Aqueous solutions are less stable, and it is

generally recommended to prepare them fresh. For the commercial product Avycaz®

(ceftazidime-avibactam), reconstituted solutions should be used within 12 hours if stored at

room temperature or within 24 hours if refrigerated at 2-8°C.[6][7][8][9]

Q4: Can I sonicate Avibactam sodium hydrate to aid dissolution?

A4: Yes, sonication can be used to help dissolve Avibactam sodium hydrate, particularly if

you are observing slow dissolution.[10] Gentle warming to 37°C can also be employed.

Troubleshooting Guide
Encountering issues with dissolving Avibactam sodium hydrate? Consult the table below for

common problems and recommended solutions.
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Problem Potential Cause Recommended Solution

Cloudy or incomplete

dissolution in aqueous buffer

pH of the buffer: The solubility

of Avibactam sodium, a weak

acid, can be influenced by pH.

[11][12]

Ensure the pH of your buffer is

within the optimal range. While

specific pH-solubility curves for

Avibactam are not readily

available in the literature,

starting with a neutral pH (e.g.,

PBS at pH 7.2) is

recommended.

Compound form: Avibactam

sodium can exist in different

solid forms, including

anhydrous and various hydrate

forms (monohydrate,

dihydrate), which can have

different dissolution rates.[13]

[14]

If dissolution is slow, allow for

additional mixing time.

Sonication or gentle warming

(37°C) can also be beneficial.

Low temperature: Dissolution

can be slower at lower

temperatures.

Prepare the solution at room

temperature unless otherwise

specified by your protocol.

Precipitation upon addition to

media

Supersaturation: The final

concentration in the

experimental media may

exceed the solubility limit

under those specific

conditions.

Prepare a more concentrated

stock solution in a suitable

solvent (e.g., water or DMSO)

and then dilute it to the final

working concentration in your

media.

Interaction with media

components: Certain salts or

proteins in the media could

potentially reduce solubility.

Perform a small-scale pilot test

to check for compatibility

before preparing a large

volume.

Inconsistent results between

experiments

Solution instability: Aqueous

solutions of Avibactam sodium

hydrate have limited stability.

Always prepare fresh aqueous

solutions for your experiments.

Avoid repeated freeze-thaw

cycles of stock solutions.
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Hygroscopic nature of the

powder: The powder may

absorb moisture from the air,

which can affect weighing

accuracy.

Store the powder in a

desiccator and handle it

quickly in a low-humidity

environment.

Data Presentation
Solubility of Avibactam Sodium Hydrate

Solvent Approximate Solubility Source

Water ≥ 200 mg/mL MedChemExpress

Water 61 mg/mL Selleck Chemicals[5]

DMSO ~5 mg/mL Cayman Chemical[4]

DMSO 61 mg/mL Selleck Chemicals[5]

Dimethylformamide (DMF) ~5 mg/mL Cayman Chemical[4]

PBS (pH 7.2) ~10 mg/mL Cayman Chemical[4]

Note: Solubility can vary between batches and suppliers. Always refer to the product-specific

datasheet.

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Stock Solution in
Water

Weighing: Accurately weigh the desired amount of Avibactam sodium hydrate powder in a

sterile conical tube.

Solvent Addition: Add the appropriate volume of sterile, purified water (e.g., for 10 mg of

powder, add 1 mL of water to achieve a 10 mg/mL concentration).

Dissolution: Vortex the tube gently until the powder is completely dissolved. If needed,

sonicate for short intervals or warm the solution to 37°C.
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Sterilization (Optional): If required for your experiment, sterilize the solution by filtering it

through a 0.22 µm syringe filter.

Storage: Use the freshly prepared aqueous solution immediately. For short-term storage,

keep on ice. For longer-term storage, it is recommended to prepare aliquots of a stock

solution in DMSO and store at -80°C.

Protocol 2: Preparation of Working Solutions for
Minimum Inhibitory Concentration (MIC) Assays
This protocol is based on the broth microdilution method.

Prepare Stock Solution: Prepare a concentrated stock solution of Avibactam sodium
hydrate in an appropriate solvent (e.g., 1 mg/mL in sterile water), as described in Protocol 1.

Prepare Intermediate Dilution: Dilute the stock solution in the appropriate broth medium

(e.g., Mueller-Hinton Broth) to twice the highest concentration to be tested in the MIC panel.

Serial Dilutions: In a 96-well microtiter plate, add a defined volume of broth to all wells except

the first column. Add a volume of the intermediate dilution to the first and second wells of

each row to be tested.

Perform Serial Dilutions: Perform two-fold serial dilutions by transferring a set volume of the

solution from the second well to the third, and so on, down the plate.

Inoculum Preparation: Prepare a bacterial inoculum as per standard protocols (e.g., CLSI

guidelines) to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

Inoculation: Add the standardized bacterial inoculum to all wells containing the Avibactam

dilutions and the growth control wells.

Incubation: Incubate the plate at the appropriate temperature and duration for the specific

bacterial strain being tested.

Reading Results: Determine the MIC as the lowest concentration of Avibactam that

completely inhibits visible bacterial growth.
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Mandatory Visualizations
Signaling Pathway: Mechanism of Avibactam Inhibition
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Caption: Covalent inhibition of β-lactamase by Avibactam.

Experimental Workflow: Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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